Cas no 1256807-53-0 (Methyl 3-chloro-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-chloro-5-(trifluoromethyl)isonicotinate
• CAS No: 1256807-53-0
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4802750
• Update Time: 2023-08-17

Methyl 3-chloro-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)6-4(8(10,11)12)2-13-3-5(6)9/h2-3H,1H3
• InChI Key： DJMRWCZRLBXHGN-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2